Cas no 58402-42-9 (2-(bromomethyl)-6-methoxyphenol)

• Product Name: 2-(bromomethyl)-6-methoxyphenol
• CAS No: 58402-42-9
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 3482498
• PubChem ID: 21417497
• Update Time: 2025-04-24

2-(bromomethyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2-(BROMOMETHYL)-6-METHOXY-
• 2-(bromomethyl)-6-methoxyphenol
• 2-Hydroxy-3-methoxybenzyl bromide
• SCHEMBL11725667
• DTXSID50613482
• GRZFXLFHEKUUDE-UHFFFAOYSA-N
• EN300-1910075
• 58402-42-9
• ZB1764

• MDL： MFCD09744995
• Inchi： 1S/C8H9BrO2/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,10H,5H2,1H3
• InChI Key： GRZFXLFHEKUUDE-UHFFFAOYSA-N
• SMILES： C1(O)=C(OC)C=CC=C1CBr

Computed Properties

• Exact Mass: 215.97859Da
• Monoisotopic Mass: 215.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(bromomethyl)-6-methoxyphenol

Phenol, 2-(Bromomethyl)-6-methoxy

Phenol, 2-(Bromomethyl)-6-methoxy, also known by its CAS number 58402-42-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a bromomethyl substituent and a methoxy group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The molecular structure of Phenol, 2-(Bromomethyl)-6-methoxy consists of a benzene ring with three substituents: a hydroxyl group (-OH) at the para position, a bromomethyl group (-CH₂Br) at the ortho position, and a methoxy group (-OCH₃) at the meta position. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and behavior in different chemical environments.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for the preparation of polycyclic aromatic hydrocarbons (PAHs), which are critical components in organic electronics and optoelectronic devices. The bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are essential in constructing complex molecular architectures.

In addition to its role in materials science, Phenol, 2-(Bromomethyl)-6-methoxy has found applications in drug discovery and medicinal chemistry. Its ability to undergo various functional group transformations makes it a valuable intermediate in the synthesis of bioactive compounds. For example, recent research has demonstrated its utility in the preparation of anti-inflammatory agents and antioxidants, where the methoxy group contributes to enhanced stability and bioavailability.

The synthesis of Phenol, 2-(Bromomethyl)-6-methoxy typically involves multi-step reactions that require precise control over reaction conditions. Common methods include Friedel-Crafts alkylation followed by oxidation or substitution reactions. The choice of synthetic pathway depends on the desired purity and scalability of the process.

In terms of physical properties, this compound exhibits a melting point of approximately 105°C and a boiling point around 310°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-based reactions. The presence of electron-donating groups like the methoxy group increases the compound's stability under oxidative conditions.

Recent advancements in green chemistry have led to innovative methods for synthesizing Phenol, 2-(Bromomethyl)-6-methoxy. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such approaches align with current trends toward sustainable chemical processes and minimize environmental impact.

The application of this compound extends to polymer chemistry as well. It has been used as a building block for synthesizing novel polymeric materials with tailored properties such as high thermal stability and mechanical strength. These materials find applications in aerospace engineering and high-performance electronics.

In conclusion, Phenol, 2-(Bromomethyl)-6-methoxy, with its CAS number 58402-42-9, stands out as a critical intermediate in modern chemical synthesis. Its unique structure and reactivity make it indispensable across various industries, from pharmaceuticals to advanced materials science. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in contemporary chemistry.